Cas no 182257-99-4 (Pyrrolo[2,3-b]indole-2-carboxylicacid, 1,8-dihydro-8-(phenylsulfonyl)-, ethyl ester)

• Product Name: Pyrrolo[2,3-b]indole-2-carboxylicacid, 1,8-dihydro-8-(phenylsulfonyl)-, ethyl ester
• CAS No: 182257-99-4
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 113817
• PubChem ID: 11089913
• Update Time: 2025-04-18

Pyrrolo[2,3-b]indole-2-carboxylicacid, 1,8-dihydro-8-(phenylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,3-b]indole-2-carboxylicacid, 1,8-dihydro-8-(phenylsulfonyl)-, ethyl ester
• ETHYL 8-BENZENESULFONYL-1,8-DIHYDRO-PYRROLO[2,3-B]INDOLE-2-CARBOXYLATE
• ethyl 4-(benzenesulfonyl)-3H-pyrrolo[2,3-b]indole-2-carboxylate
• 182257-99-4
• Ethyl 8-(phenylsulfonyl)-1,8-dihydropyrrolo[2,3-b]indole-2-carboxylate
• AGN-PC-0NFPT3
• Ethyl8-(phenylsulfonyl)-1,8-dihydropyrrolo[2,3-b]indole-2-carboxylate
• DTXSID80454840
• SCHEMBL12697608

• Inchi： 1S/C19H16N2O4S/c1-2-25-19(22)16-12-15-14-10-6-7-11-17(14)21(18(15)20-16)26(23,24)13-8-4-3-5-9-13/h3-12,20H,2H2,1H3
• InChI Key： FDAYTRJOISMLHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC=CC=2C2C=C(C(=O)OCC)NC1=2)(=O)=O

Computed Properties

• Exact Mass: 368.08318
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 81.16